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Compound of Interest

Compound Name:
tert-Butyl [4,4'-bipiperidine]-1-

carboxylate

Cat. No.: B112094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a heterocyclic organic compound that serves

as a crucial building block in medicinal chemistry and drug discovery. Its rigid bipiperidine

scaffold, combined with the versatile tert-butoxycarbonyl (Boc) protecting group, makes it a

valuable intermediate for the synthesis of complex bioactive molecules. This technical guide

provides a comprehensive overview of its molecular structure, physicochemical properties,

synthesis, and applications, with a focus on its role in the development of novel therapeutics.

Molecular Structure and Properties
tert-Butyl [4,4'-bipiperidine]-1-carboxylate possesses a molecular structure characterized by

two piperidine rings linked at their 4-positions. One of the piperidine nitrogen atoms is protected

by a tert-butoxycarbonyl (Boc) group. This structural arrangement imparts a degree of

conformational rigidity, which can be advantageous in designing molecules with specific binding

properties.

Physicochemical Data
A summary of the key physicochemical properties of tert-Butyl [4,4'-bipiperidine]-1-
carboxylate is presented in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₅H₂₈N₂O₂ [1]

Molar Mass 268.39 g/mol [1]

Appearance White to off-white solid

Boiling Point 363 °C [1]

Density 1.028 g/cm³ [1]

Flash Point 173 °C [1]

CAS Number 171049-35-7 [1]

Synthesis and Characterization
The synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a critical process for its

application in further chemical transformations. A general synthetic approach involves the

protection of one of the nitrogen atoms of a 4,4'-bipiperidine precursor.

General Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis of tert-Butyl [4,4'-
bipiperidine]-1-carboxylate from a suitable starting material.
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General Synthesis Workflow
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PROTAC Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112094#tert-butyl-4-4-bipiperidine-1-carboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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